![molecular formula C23H17N3O2S2 B3550278 S-(6-methoxy-4-methyl-2-quinazolinyl) 10H-phenothiazine-10-carbothioate](/img/structure/B3550278.png)
S-(6-methoxy-4-methyl-2-quinazolinyl) 10H-phenothiazine-10-carbothioate
Overview
Description
S-(6-methoxy-4-methyl-2-quinazolinyl) 10H-phenothiazine-10-carbothioate, also known as methaqualone, is a synthetic sedative-hypnotic drug that was first developed in the 1950s. It was widely used as a prescription sleep aid and muscle relaxant in the 1960s and 1970s, but its use declined due to concerns over its addictive potential and side effects.
Mechanism of Action
Methaqualone acts as a GABA receptor agonist, enhancing the inhibitory effects of GABA in the brain. This results in sedation, muscle relaxation, and decreased anxiety.
Biochemical and Physiological Effects:
Methaqualone has been shown to decrease the activity of the central nervous system, leading to sedation and muscle relaxation. It also has anticonvulsant and anxiolytic effects. However, it can also cause respiratory depression, hypotension, and other side effects.
Advantages and Limitations for Lab Experiments
Methaqualone has been used in animal studies to investigate its effects on the central nervous system and to study its potential therapeutic uses. However, its addictive potential and side effects limit its usefulness in laboratory experiments.
Future Directions
Future research on S-(6-methoxy-4-methyl-2-quinazolinyl) 10H-phenothiazine-10-carbothioate could focus on its potential use in the treatment of alcohol withdrawal syndrome and as an adjunct to anesthesia. It could also investigate the development of safer and more effective sedative-hypnotic drugs with similar mechanisms of action.
Scientific Research Applications
Methaqualone has been used in scientific research for its sedative and hypnotic effects. It has also been studied for its potential use in the treatment of alcohol withdrawal syndrome and as an adjunct to anesthesia.
properties
IUPAC Name |
S-(6-methoxy-4-methylquinazolin-2-yl) phenothiazine-10-carbothioate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17N3O2S2/c1-14-16-13-15(28-2)11-12-17(16)25-22(24-14)30-23(27)26-18-7-3-5-9-20(18)29-21-10-6-4-8-19(21)26/h3-13H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FVDSGPTZXKMMAW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C=C(C=CC2=NC(=N1)SC(=O)N3C4=CC=CC=C4SC5=CC=CC=C53)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17N3O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.